![molecular formula C8H9IO3 B3045415 4-Iodo-2,6-dimethoxyphenol CAS No. 106465-03-6](/img/structure/B3045415.png)
4-Iodo-2,6-dimethoxyphenol
Overview
Description
4-Iodo-2,6-dimethoxyphenol is a chemical compound with the molecular formula C8H9IO3 .
Synthesis Analysis
The synthesis of this compound has been discussed in several studies . For instance, one study reported the synthesis and I-125-radiolabelling of a compound with similar structure . Another study described the synthesis and identification of urinary metabolites of a related compound, 4-iodo-2,5-dimethoxyphenethylamine .Molecular Structure Analysis
The molecular structure of this compound has been analyzed in various studies . The compound has a molecular weight of 280.06 g/mol . Its molecular formula is C8H9IO3 . The InChIKey of the compound is AHZBYPUCMFEWDO-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied . For example, one study examined the oxidation process of a similar compound, 2,6-Dimethoxyphenol, by laccase from Botryosphaeria rhodina MAMB-05 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound have been analyzed . The compound has a molecular weight of 280.06 g/mol . Its molecular formula is C8H9IO3 .Scientific Research Applications
Enzymatic Modification for Antioxidant Synthesis
4-Iodo-2,6-dimethoxyphenol, as a derivative of 2,6-dimethoxyphenol, shows potential in enzymatic modifications to create compounds with higher antioxidant capacities. A study by Adelakun et al. (2012) demonstrated the use of laccase to modify 2,6-dimethoxyphenol, resulting in dimers with about twice the antioxidant capacity of the original compound. This suggests a pathway for developing bioactive compounds using derivatives like this compound.
Application in Oxidation Reactions and Neolignan Synthesis
This compound and related compounds have been used in anodic oxidation processes. Nishiyama et al. (1983) found that this leads to the formation of asatone-type neolignans and other oxidation products. The process is influenced by factors like applied potentials, solvent media, and aromatic ring substituents, as detailed in their research (Nishiyama et al., 1983).
Biodiesel Fuel Stability Enhancement
This compound, via its related compounds, has been investigated for its role in enhancing the oxidation stability of biodiesel fuels. Botella et al. (2014) explored the use of 4-allyl-2,6-dimethoxyphenol and catechol as additives in biodiesel blends, finding significant improvements in oxidation stability. This research suggests potential applications for derivatives of this compound in biodiesel stabilization (Botella et al., 2014).
Role in Laccase-Catalyzed Reactions
This compound, being related to 2,6-dimethoxyphenol, is also relevant in the study of laccase-catalyzed reactions. Schirmann et al. (2018) demonstrated controlled oxidative coupling in laccase-catalyzed reactions of 2,6-dimethoxyphenol to produce dimers with potential antioxidant action in biodiesel. This research underscores the potential of similar compounds in enzymatic catalysis applications (Schirmann et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
4-iodo-2,6-dimethoxyphenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9IO3/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4,10H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHZBYPUCMFEWDO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9IO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70626079 | |
Record name | 4-Iodo-2,6-dimethoxyphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70626079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
106465-03-6 | |
Record name | 4-Iodo-2,6-dimethoxyphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70626079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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